Cas no 1003042-41-8 ((2-Amino-5-chlorophenyl)boronic acid)

• Product Name: (2-Amino-5-chlorophenyl)boronic acid
• CAS No: 1003042-41-8
• MF: C₆H₇BClNO₂
• MW: 171.389280557632
• MDL: MFCD12546460
• CID: 856782
• PubChem ID: 46739221
• Update Time: 2025-04-19

(2-Amino-5-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-CHLOROPHENYLBORONIC ACID
• (2-Amino-5-chlorophenyl)boronic acid
• AG-L-20026
• AK140258
• ANW-14214
• CTK3J8744
• KB-20061
• SureCN9908762
• Boronic acid, B-(2-amino-5-chlorophenyl)-
• MFCD12546460
• (2-Amino-5-chlorophenyl)boronicacid
• DB-346816
• DTXSID40674845
• G69634
• SCHEMBL9908762
• 1003042-41-8
• AKOS006344046
• EN300-335909

• MDL： MFCD12546460
• Inchi： 1S/C6H7BClNO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,10-11H,9H2
• InChI Key： NCHRUWKNTBNIBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(B(O)O)C=1)N

Computed Properties

• Exact Mass: 171.0258363g/mol
• Monoisotopic Mass: 171.0258363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.7 g/l) (25 º C),